Cas no 5084-46-8 (6-methylnaphthalene-2-carbaldehyde)

• Product Name: 6-methylnaphthalene-2-carbaldehyde
• CAS No: 5084-46-8
• MF: C₁₂H₁₀O
• MW: 170.207203388214
• CID: 1569695
• PubChem ID: 6452268
• Update Time: 2025-04-23

6-methylnaphthalene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-methylnaphthalene-2-carbaldehyde
• 2-Naphthalenecarboxaldehyde, 6-methyl-
• 5084-46-8
• 6-methyl-2-naphthoaldehyde
• WWIKFXPBGKBXLZ-UHFFFAOYSA-N
• AKOS005216562
• AT10298
• SCHEMBL1447842
• DB-219889
• 6-methyl-2-naphthaldehyde
• DTXSID60198876

• Inchi： 1S/C12H10O/c1-9-2-4-12-7-10(8-13)3-5-11(12)6-9/h2-8H,1H3
• InChI Key： WWIKFXPBGKBXLZ-UHFFFAOYSA-N
• SMILES： O=CC1C=CC2C=C(C)C=CC=2C=1

Computed Properties

• Exact Mass: 170.0732
• Monoisotopic Mass: 170.073165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3

Experimental Properties

• Density: 1.123
• Boiling Point: 316.5°C at 760 mmHg
• Flash Point: 184.9°C
• Refractive Index: 1.656
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 6-methylnaphthalene-2-carbaldehyde

6-Methylnaphthalene-2-carbaldehyde: A Comprehensive Overview

6-Methylnaphthalene-2-carbaldehyde, also known by its CAS number 5084-46-8, is a synthetic organic compound that belongs to the family of naphthalene derivatives. This molecule features a unique combination of aromatic and aliphatic components, making it a subject of interest in various fields of biomedical research. Its structure consists of a naphthalene ring system with a methoxy group at position 6 and a carbaldehyde substituent at position 2.

The compound's intricate structure has led to its exploration in numerous scientific disciplines, including medicinal chemistry, pharmacology, and analytical chemistry. Recent studies have highlighted its potential applications in the development of cancer therapeutic agents and antimicrobial compounds.

One of the most notable aspects of 6-Methylnaphthalene-2-carbaldehyde is its ability to undergo various chemical reactions, which makes it a valuable intermediate in organic synthesis. Its reactivity has been exploited in the construction of complex molecules with diverse biological activities.

In the realm of biochemical research, this compound has been studied for its interaction with cellular machinery. Preclinical trials have demonstrated its potential as a cytotoxic agent, selectively targeting cancer cells while minimizing damage to healthy tissues. These findings underscore its promise as a candidate for anticancer drug development.

Beyond oncology, 6-Methylnaphthalene-2-carbaldehyde has also been investigated for its role in antimicrobial therapy. Research indicates that it exhibits significant activity against a range of bacterial and fungal pathogens, making it a potential asset in the fight against antibiotic resistance.

The compound's environmental impact is another area of active research. Studies have focused on its biodegradability and toxicity profile, aiming to assess its safety for use in various applications. These investigations are crucial for ensuring responsible handling and disposal of the compound.

In conclusion, 6-Methylnaphthalene-2-carbaldehyde, CAS NO 5084-46-8, is a multifaceted compound with wide-ranging applications in biomedical science. Its unique chemical properties and biological activities make it a valuable tool for researchers and developers alike. As our understanding of this molecule continues to grow, so too does its potential to contribute to advancements in pharmacology and therapeutic medicine.